Cas no 1804083-26-8 (5-Bromo-2-(3-chloropropyl)iodobenzene)

• Product Name: 5-Bromo-2-(3-chloropropyl)iodobenzene
• CAS No: 1804083-26-8
• MF: C₉H₉BrClI
• MW: 359.429233312607
• CID: 4979491
• Update Time: 2025-05-24

5-Bromo-2-(3-chloropropyl)iodobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(3-chloropropyl)iodobenzene

• Inchi： 1S/C9H9BrClI/c10-8-4-3-7(2-1-5-11)9(12)6-8/h3-4,6H,1-2,5H2
• InChI Key： ZNFVHVLIAUJRIZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CCCCl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 5-Bromo-2-(3-chloropropyl)iodobenzene

Comprehensive Guide to 5-Bromo-2-(3-chloropropyl)iodobenzene (CAS No. 1804083-26-8): Properties, Applications, and Industry Insights

5-Bromo-2-(3-chloropropyl)iodobenzene (CAS 1804083-26-8) is a halogenated aromatic compound gaining attention in pharmaceutical intermediates and material science. This organoiodine compound features a unique molecular structure combining bromine, chlorine, and iodine substituents, enabling diverse reactivity patterns. Researchers frequently search for "synthesis of 5-Bromo-2-(3-chloropropyl)iodobenzene" or "CAS 1804083-26-8 applications," reflecting growing interest in its synthetic versatility.

The compound's triple-halogen functionality makes it valuable for Suzuki-Miyaura cross-coupling reactions, a trending topic in organic chemistry forums. Recent studies highlight its role in constructing π-conjugated systems for OLED materials, addressing the global demand for energy-efficient displays. Environmental considerations drive searches for "green chemistry approaches for halogenated benzene derivatives," where this compound serves as a case study for sustainable halogen utilization.

Analytical characterization of CAS 1804083-26-8 typically involves GC-MS and NMR spectroscopy, with many researchers inquiring about "H NMR peaks for 5-Bromo-2-(3-chloropropyl)iodobenzene." The 3-chloropropyl side chain enables further functionalization, making it a strategic building block in drug discovery pipelines. Pharmaceutical developers increasingly search for "iodobenzene derivatives in kinase inhibitor synthesis," where this compound shows promise.

Storage and handling of 5-Bromo-2-(3-chloropropyl)iodobenzene require attention to light sensitivity, prompting frequent queries about "stability of polyhalogenated aromatics." The compound's crystalline form (melting point 89-92°C) offers advantages in purification, while its molecular weight (359.89 g/mol) facilitates precise stoichiometric control. Material scientists exploring "heavy atom effects in organic semiconductors" often investigate this iodine-containing derivative.

Emerging applications in PET radiopharmaceutical precursors have boosted interest in CAS 1804083-26-8, with medical researchers examining "iodine-124 labeling using aromatic precursors." The compound's lipophilicity (LogP ≈ 3.8) makes it particularly useful for blood-brain barrier penetrating agents. Quality control discussions frequently address "HPLC methods for halogenated benzene purity analysis" when working with this material.

From an industrial perspective, 5-Bromo-2-(3-chloropropyl)iodobenzene represents a case study in atom economy for polyhalogenated compounds. Process chemists actively research "catalytic halogenation techniques" to improve its production efficiency. The compound's UV-Vis absorption spectrum (λ_max 280 nm) also attracts attention in photochemistry applications, particularly in "photoactive molecular switches" development.

Recent patent analyses reveal growing utilization of CAS 1804083-26-8 in agrochemical intermediates, with particular interest in its potential for crop protection agents. This aligns with searches for "halogenated benzene derivatives in agriculture." The compound's regioselective reactivity enables selective modifications at either the bromine or iodine positions, a feature frequently discussed in "ortho-directed metalation strategies" research papers.

Environmental fate studies of 5-Bromo-2-(3-chloropropyl)iodobenzene address contemporary concerns about "persistent organic pollutants," though its moderate biodegradability profile suggests advantages over fully fluorinated analogs. The 3-chloropropyl group allows for further transformations via nucleophilic substitution, making it a versatile intermediate in "click chemistry applications" – a hot topic in drug discovery circles.

Thermodynamic data for CAS 1804083-26-8, including its heat of formation and vapor pressure, are frequently requested parameters for process safety evaluations. The compound serves as an excellent model for teaching halogen-halogen interactions in crystalline packing, with educators searching for "crystal engineering examples with heavy halogens." Its molecular symmetry (C₁) presents interesting challenges in spectroscopic interpretation.

Looking forward, 5-Bromo-2-(3-chloropropyl)iodobenzene is poised to play significant roles in materials informatics databases as researchers correlate its physicochemical properties with performance in various applications. The compound exemplifies how multifunctional intermediates can bridge pharmaceutical and material science domains, answering the industry's call for "versatile building blocks for drug discovery" and "functional organic materials design."